Tert-butyl N-ethyl-N-[1-[2-[ethyl(prop-2-enoyl)amino]acetyl]azetidin-3-yl]carbamate

• IUPAC Name: tert-butyl N-ethyl-N-[1-[2-[ethyl(prop-2-enoyl)amino]acetyl]azetidin-3-yl]carbamate
• InChI: InChI=1S/C17H29N3O4/c1-7-14(21)18(8-2)12-15(22)19-10-13(11-19)20(9-3)16(23)24-17(4,5)6/h7,13H,1,8-12H2,2-6H3
• InChI Key: VLHIEIRAIDTQTC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)N1CC(C1)N(CC)C(=O)OC(C)(C)C)C(=O)C=C
• Molecular Formula: C17H29N3O4
• Molecular Weight: 339.4 g/mol
• CAS No.: 2361742-07-4

Description

The compound is a carbamate derivative. Carbamates are organic compounds derived from carbamic acid (NH2COOH). They have the general structure R1O(C=O)NR2R3, where R1 is usually an alkyl or aryl group and R2, R3 can be a variety of other types of groups.

Molecular Structure Analysis

The molecular structure of a carbamate includes a carbonyl group (C=O), an ether group (R-O-R’), and an amine group (R-NH2). The specific structure would depend on the R-groups attached to the carbamate.

Chemical Reactions Analysis

Carbamates can undergo a variety of chemical reactions, including hydrolysis, aminolysis, and alcoholysis. They can also react with Grignard reagents and organolithium compounds.

Physical and Chemical Properties Analysis

The physical and chemical properties of a carbamate would depend on its specific structure. Some general properties of carbamates include moderate to high stability, low to moderate water solubility, and varying degrees of reactivity.

Mechanism of Action

The mechanism of action of a carbamate would depend on its specific structure and the context in which it’s used. Some carbamates, for example, are used as pesticides and work by inhibiting the enzyme acetylcholinesterase.

Safety and Hazards

Some carbamates can be hazardous, particularly if they’re used as pesticides. They can be toxic if ingested, inhaled, or absorbed through the skin.

Future Directions

The future directions for research on carbamates could include developing new synthesis methods, studying their reactivity and mechanisms of action, and exploring new applications in fields like medicine and agriculture.